Cas no 500716-25-6 ((4-(Tert-Butyl)pyridin-2-yl)methanamine dihydrochloride)

• Product Name: (4-(Tert-Butyl)pyridin-2-yl)methanamine dihydrochloride
• CAS No: 500716-25-6
• MF: C₁₀H₁₈Cl₂N₂
• MW: 237.169320583344
• CID: 4828356
• Update Time: 2025-06-07

(4-(Tert-Butyl)pyridin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(tert-Butyl)pyridin-2-yl)methanamine dihydrochloride
• (4-(Tert-Butyl)pyridin-2-yl)methanamine dihydrochloride

• Inchi： 1S/C10H16N2.2ClH/c1-10(2,3)8-4-5-12-9(6-8)7-11;;/h4-6H,7,11H2,1-3H3;2*1H
• InChI Key： CONISGFDNZVNKL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=CC(=CC=1CN)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 137
• Topological Polar Surface Area: 38.9

Additional information on (4-(Tert-Butyl)pyridin-2-yl)methanamine dihydrochloride

Professional Introduction to (4-(Tert-Butyl)pyridin-2-yl)methanamine dihydrochloride (CAS No 500716-25-6)

Compound (4-(Tert-butyl)pyridin-2-yl)methanamine dihydrochloride, identified by its CAS number 500716-25-6, is a significant chemical entity in the realm of pharmaceutical and biochemical research. This compound, featuring a pyridine core substituted with a tert-butyl group and an amine functional group, has garnered attention due to its unique structural and pharmacological properties. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl group in the molecular structure contributes to the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. This feature is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. Recent studies have highlighted the potential of such substituted pyridines in developing novel therapeutic agents, particularly in the treatment of neurological and inflammatory disorders.

In the context of contemporary research, (4-(Tert-butyl)pyridin-2-yl)methanamine dihydrochloride has been explored for its role in modulating enzymatic activities. The amine moiety can interact with various biological targets, including kinases and phosphodiesterases, which are key players in signal transduction pathways. For instance, modifications of the pyridine ring have been shown to enhance binding affinity to these targets, leading to the development of more potent and selective inhibitors. Such findings are particularly pertinent in the quest for targeted therapies that minimize off-target effects.

The compound's structural motif also finds relevance in materials science and catalysis. Pyridine derivatives are widely used as ligands in transition metal catalysis due to their ability to stabilize metal centers and facilitate various organic transformations. The presence of a tert-butyl group can further tune the electronic properties of the ligand, influencing reaction outcomes. Recent advancements in this area have demonstrated the utility of (4-(Tert-butyl)pyridin-2-yl)methanamine dihydrochloride as a ligand precursor in cross-coupling reactions, which are fundamental to constructing complex organic molecules.

Biochemical investigations have also shed light on the potential role of this compound as a scaffold for drug discovery. The combination of lipophilicity provided by the tert-butyl group and hydrogen bonding capabilities of the amine moiety makes it an attractive candidate for designing molecules that interact with biological macromolecules. For example, computational studies have suggested that this compound could serve as a lead structure for developing novel antiviral agents by targeting viral proteases or polymerases. Such studies underscore the importance of structural diversity in medicinal chemistry.

The synthesis of (4-(Tert-butyl)pyridin-2-yl)methanamine dihydrochloride involves multi-step organic transformations, showcasing the ingenuity of synthetic chemists in constructing complex molecules. Key steps typically include nucleophilic substitution reactions on halogenated pyridines followed by functional group modifications to introduce the amine and subsequently form the dihydrochloride salt. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

The compound's stability under various conditions is another critical aspect that has been extensively studied. The dihydrochloride salt form not only improves solubility but also enhances thermal stability, making it suitable for long-term storage and transportation. Furthermore, its compatibility with various solvents allows for versatile applications in both laboratory research and industrial processes. These attributes make it a preferred choice for researchers working on complex chemical syntheses.

Ethical considerations are paramount when handling any chemical compound used in pharmaceutical research. While (4-(Tert-butyl)pyridin-2-yl)methanamine dihydrochloride itself is not classified as a hazardous material under standard regulatory frameworks, proper handling protocols must be followed to ensure safety and compliance with good laboratory practices (GLP). This includes appropriate storage conditions, personal protective equipment (PPE), and waste disposal procedures.

The future prospects of this compound are promising, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. Its unique structural features make it a versatile building block for materials science applications as well. For instance, researchers are investigating its use as a precursor for functional materials that exhibit specific electronic or optical properties. Such innovations highlight the broad utility of fine chemicals like (4-(Tert-butyl)pyridin-2-yl)methanamine dihydrochloride.

In conclusion, (4-(Tert-butyl)
 
methanamine dihydrochloride (CAS No 500716
 25-6) represents a significant advancement
 in chemical research with diverse applications
 ranging from drug discovery to materials science.
 Its unique structural features,
 including the presence of a
  to its multifaceted utility.
 As research continues to uncover new
 applications and synthetic methodologies,
 this compound is poised to play an increasingly important role
 in scientific innovation.